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Compound of Interest

Compound Name: Enalapril Diketopiperazine

Cat. No.: B127858

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Enalapril Diketopiperazine, a key
impurity and degradation product of the angiotensin-converting enzyme (ACE) inhibitor,
Enalapril. Understanding the properties of this compound is crucial for the development,
manufacturing, and quality control of Enalapril-based pharmaceuticals.

Core Physicochemical Properties

Enalapril Diketopiperazine, identified by the CAS number 115729-52-7, is a heterocyclic
compound formed through the intramolecular cyclization of Enalapril.[1][2][3] Its formation is a
critical parameter monitored during the stability testing of Enalapril drug products.

Quantitative Data Summary

The following tables summarize the key physicochemical properties of Enalapril
Diketopiperazine and its related acidic form.

Table 1: Physicochemical Properties of Enalapril Diketopiperazine (CAS: 115729-52-7)
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Property Value Source(s)
Molecular Formula C20H26N204 [1112]
Molecular Weight 358.43 g/mol [2][4]
Melting Point 93-94°C [5][6]

Boiling Point (Predicted)

562.9 £50.0 °C

[5]16]

Density (Predicted)

1.22 £ 0.1 g/cm3

[6]

pKa (Predicted) -1.07 £ 0.40 [5]1[6]
N Slightly soluble in Chloroform

Solubility [5][6]
and Ethyl Acetate.
White to Off-White Crystalline

Appearance [31[6]
Powder

Storage 2-8°C or -20°C Freezer [21[3]1[5][6]

Table 2: Physicochemical Properties of Enalapril Diketopiperazine Acid (CAS: 115623-21-7)

Property Value Source(s)
Molecular Formula C1sH22N204 [718]
Molecular Weight 330.38 g/mol [71[8]

LogP (Predicted) 1.16990 [7]

Formation Pathway

Enalapril can degrade to form Enalapril Diketopiperazine through an intramolecular

cyclization reaction. This process is a key consideration in the formulation and storage of
Enalapril-containing products.
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Formation of Enalapril Diketopiperazine from Enalapril.

Experimental Protocols: Detection and
Quantification

The quantification of Enalapril Diketopiperazine as an impurity in Enalapril drug substances
and products is typically performed using High-Performance Liquid Chromatography (HPLC).
While specific methods are often product-dependent and proprietary, a general methodological
approach is outlined below.

Objective: To detect and quantify Enalapril Diketopiperazine in an Enalapril drug substance or
product.

Principle: Reversed-phase HPLC with UV detection is a common method for separating
Enalapril from its degradation products, including the diketopiperazine. The concentration of
Enalapril Diketopiperazine is determined by comparing its peak area to that of a certified
reference standard.

Materials and Reagents:
« Enalapril Diketopiperazine reference standard

» Enalapril Maleate reference standard
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Phosphate buffer (pH adjusted)

Water (HPLC grade)

Sample of Enalapril drug substance or product
Instrumentation:
o High-Performance Liquid Chromatograph (HPLC) system equipped with:
o A gradient pump
o An autosampler
o Acolumn oven
o A UV-Vis detector
Chromatographic Conditions (lllustrative Example):
e Column: C18, 4.6 mm x 150 mm, 5 pm particle size
* Mobile Phase A: Phosphate buffer
» Mobile Phase B: Acetonitrile

o Gradient Program: A time-based gradient from a higher proportion of Mobile Phase Ato a
higher proportion of Mobile Phase B.

e Flow Rate: 1.0 mL/min
e Column Temperature: 30°C

o Detection Wavelength: 215 nm
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« Injection Volume: 20 pL
Procedure:

o Standard Preparation: Prepare a stock solution of Enalapril Diketopiperazine reference
standard in a suitable diluent (e.g., a mixture of mobile phases). Prepare a series of working
standards by diluting the stock solution to known concentrations.

o Sample Preparation: Accurately weigh and dissolve the Enalapril sample in the diluent to
achieve a known concentration.

o Chromatographic Analysis: Inject the standard solutions and the sample solution into the
HPLC system.

e Data Analysis:

o Identify the peak corresponding to Enalapril Diketopiperazine in the sample
chromatogram by comparing its retention time with that of the reference standard.

o Construct a calibration curve by plotting the peak areas of the standard solutions against
their corresponding concentrations.

o Determine the concentration of Enalapril Diketopiperazine in the sample by interpolating
its peak area on the calibration curve.

o Calculate the percentage of Enalapril Diketopiperazine impurity in the Enalapril sample.

Logical Workflow for Impurity Analysis

The following diagram illustrates a typical workflow for the analysis of Enalapril
Diketopiperazine as an impurity in a pharmaceutical setting.
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Workflow for Enalapril Diketopiperazine Impurity Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b127858?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/enalapril-diketopiperazine-cas-115729-52-7-item-289698.htm
https://klivon.com/product/115729-52-7--enalapril-diketopiperazine--1321
https://www.pharmaffiliates.com/en/115729-52-7-enalapril-maleate-impurity-d-pa0504040.html
https://pubchem.ncbi.nlm.nih.gov/compound/14962498
https://pubchem.ncbi.nlm.nih.gov/compound/14962498
https://m.chemicalbook.com/ProductChemicalPropertiesCB32328954_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32328954.htm
https://www.chemsrc.com/en/cas/115623-21-7_271741.html
https://pubchem.ncbi.nlm.nih.gov/compound/Enalapril-Diketopiperazine-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Enalapril-Diketopiperazine-Acid
https://www.benchchem.com/product/b127858#enalapril-diketopiperazine-cas-number-and-properties
https://www.benchchem.com/product/b127858#enalapril-diketopiperazine-cas-number-and-properties
https://www.benchchem.com/product/b127858#enalapril-diketopiperazine-cas-number-and-properties
https://www.benchchem.com/product/b127858#enalapril-diketopiperazine-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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